1H-thieno[3,2-c]pyrazol-3-amine

• IUPAC Name: 1H-thieno[3,2-c]pyrazol-3-amine
• InChI: InChI=1S/C5H5N3S/c6-5-4-3(7-8-5)1-2-9-4/h1-2H,(H3,6,7,8)
• InChI Key: GCGRAANITIHPCH-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=C1NN=C2N
• Molecular Formula: C5H5N3S
• Molecular Weight: 139.18 g/mol

Description

1H-thieno[3,2-c]pyrazol-3-amine is a heterocyclic compound that has garnered significant interest in the scientific community due to its potential therapeutic applications. This compound is characterized by a fused ring system consisting of a thiophene ring and a pyrazole ring. The unique structure of this compound makes it a promising candidate for various biological and medicinal applications, particularly in the treatment of neurodegenerative diseases such as Alzheimer’s disease .

Preparation Methods

The synthesis of 1H-thieno[3,2-c]pyrazol-3-amine typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the cyclization of appropriate precursors under specific conditions. For instance, the reaction of thienyl hydrazine with α,β-unsaturated carbonyl compounds can lead to the formation of the desired pyrazole ring . Industrial production methods may involve optimizing reaction conditions such as temperature, solvent, and catalysts to achieve higher yields and purity .

Chemical Reactions Analysis

1H-thieno[3,2-c]pyrazol-3-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Common reagents and conditions used in these reactions include organic solvents like ethanol or dichloromethane, and catalysts such as palladium on carbon. Major products formed from these reactions depend on the specific reagents and conditions used, but can include various substituted derivatives of this compound .

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound has shown promise as an inhibitor of glycogen synthase kinase 3β (GSK-3β), which is implicated in the pathology of Alzheimer’s disease.

Medicine: Due to its inhibitory effects on GSK-3β, 1H-thieno[3,2-c]pyrazol-3-amine is being explored as a potential therapeutic agent for neurodegenerative diseases.

Industry: The compound’s unique structure and reactivity make it useful in the development of new materials and pharmaceuticals.

Mechanism of Action

The primary mechanism of action of 1H-thieno[3,2-c]pyrazol-3-amine involves the inhibition of glycogen synthase kinase 3β (GSK-3β). This enzyme plays a crucial role in the hyperphosphorylation of tau protein, a hallmark of Alzheimer’s disease pathology. By inhibiting GSK-3β, this compound can reduce tau hyperphosphorylation, thereby potentially mitigating the progression of Alzheimer’s disease . The compound also influences other molecular pathways, including the upregulation of β-catenin and the promotion of neuronal differentiation .

Comparison with Similar Compounds

1H-thieno[3,2-c]pyrazol-3-amine can be compared with other similar heterocyclic compounds, such as:

Thieno[2,3-c]pyrazoles: These compounds also exhibit biological activities, including antitumor and antimicrobial properties.

Thieno[3,4-c]pyrazoles: Known for their analgesic and anti-inflammatory activities.

The uniqueness of this compound lies in its potent inhibitory effect on GSK-3β, making it a promising candidate for the treatment of Alzheimer’s disease .